(Z)-3-(dimethylamino)-2-methoxyacrylaldehyde

• Molecular Formula: C6H11NO2
• Molecular Weight: 129.16 g/mol
• IUPAC Name: (Z)-3-(dimethylamino)-2-methoxyprop-2-enal
• InChI: InChI=1S/C6H11NO2/c1-7(2)4-6(5-8)9-3/h4-5H,1-3H3/b6-4-
• InChI Key: RQHGOEZWYCFGCY-XQRVVYSFSA-N
• Isomeric SMILES: CN(C)/C=C(/C=O)\OC
• Canonical SMILES: CN(C)C=C(C=O)OC

Description

(Z)-3-(Dimethylamino)-2-methoxyacrylaldehyde is an α,β-unsaturated aldehyde featuring a dimethylamino group at the C3 position and a methoxy substituent at C2. This compound’s conjugated system and electron-donating groups (methoxy and dimethylamino) render it reactive in nucleophilic additions, cycloadditions, and as a precursor in heterocyclic synthesis . Its stereochemistry (Z-configuration) further influences its reactivity and interaction with chiral catalysts or biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Electronic Effects

Compound A : (Z)-3-(Dimethylamino)-2-(4-Methylphenyl)acrylaldehyde

• Structure : Replaces the methoxy group with a 4-methylphenyl (p-tolyl) substituent.
• Electronic Profile : The p-tolyl group is moderately electron-donating via hyperconjugation but less polar than methoxy. This reduces the compound’s overall polarity compared to the target molecule.
• Reactivity : The bulkier aryl group may hinder steric access to the α,β-unsaturated system, slowing nucleophilic attacks.
• Applications : Likely used in synthesizing aryl-substituted heterocycles or as a ligand in coordination chemistry.

Compound B : 3-(Dimethylamino)-2-(1,3-Dimethyl-4-Nitro-1H-Pyrazol-5-Yl)Acrylaldehyde O-Methyloxime

• Structure : Features a nitro-substituted pyrazole ring at C2 and an O-methyloxime group.
• Electronic Profile : The nitro group is strongly electron-withdrawing, creating an electron-deficient acrylaldehyde backbone. This enhances electrophilicity at the β-carbon.
• Reactivity : The O-methyloxime group stabilizes the aldehyde via conjugation, reducing its susceptibility to oxidation.
• Applications: Potential use in medicinal chemistry due to the nitro-heterocyclic pharmacophore.

Compound C : Ethyl (2Z)-2-Acetyl-3-(Dimethylamino)Acrylate

• Structure : Replaces the aldehyde with an acetyl-ester group.
• Electronic Profile : The ester group is electron-withdrawing, polarizing the α,β-unsaturated system but less so than an aldehyde.
• Reactivity : The ester enhances stability, making it less reactive in condensations but suitable as a Michael acceptor.
• Applications : Intermediate in polymer chemistry or peptide mimetics due to ester functionality.

Physicochemical Properties

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Formula	C₇H₁₁NO₂	C₁₂H₁₅NO	C₁₁H₁₆N₄O₄	C₉H₁₅NO₃
Molecular Weight	157.17 g/mol	197.25 g/mol	284.27 g/mol	201.22 g/mol
Polarity	High (methoxy, aldehyde)	Moderate (aryl)	High (nitro, oxime)	Moderate (ester)
Solubility	Polar aprotic solvents	Toluene, DCM	DMF, DMSO	Ethanol, THF

Stability and Handling

• Target Compound :
  • Prone to oxidation; requires storage under inert gas. Polymerization risk in acidic conditions.
• Compound A :
  • Stable to air due to aryl group’s electron delocalization.
• Compound B :
  • Nitro group may pose explosion risks under high heat or friction.
• Compound C :
  • Ester group enhances shelf life; less sensitive to moisture than aldehyde.

Q & A

What are the recommended synthetic routes for (Z)-3-(dimethylamino)-2-methoxyacrylaldehyde to ensure high stereochemical purity?

Methodological Answer:
The synthesis of the (Z)-isomer requires precise control of reaction conditions to minimize isomerization. A common approach involves the condensation of dimethylamine with a methoxy-substituted acrylaldehyde precursor under acidic or neutral conditions. For example, using a Lewis acid catalyst (e.g., ZnCl₂) in anhydrous solvents like dichloromethane can enhance regioselectivity . Temperature control (0–5°C) and inert atmospheres (N₂/Ar) are critical to suppress side reactions. Post-synthesis purification via column chromatography with silica gel and low-polarity eluents (e.g., hexane:ethyl acetate) helps isolate the (Z)-isomer, as evidenced by analogous protocols for related dimethylaminoacrylaldehydes .

How can researchers validate the stereochemical configuration of (Z)-3-(dimethylamino)-2-methoxyacrylaldehyde experimentally?

Methodological Answer:
Nuclear Overhauser Effect (NOE) NMR spectroscopy is pivotal for confirming the (Z)-configuration. Irradiation of the methoxy proton should show NOE enhancements with the adjacent aldehyde proton, consistent with their spatial proximity in the (Z)-isomer . Additionally, coupling constants ($J$-values) between the α,β-unsaturated protons (typically 10–12 Hz for Z-isomers) provide further evidence. X-ray crystallography remains the gold standard for unambiguous stereochemical assignment, as demonstrated for structurally similar acrylaldehydes .

What strategies mitigate oxidative degradation of (Z)-3-(dimethylamino)-2-methoxyacrylaldehyde during storage?

Methodological Answer:
The compound’s α,β-unsaturated aldehyde moiety is prone to oxidation. Storage under inert gas (argon) in amber vials at –20°C significantly reduces degradation. Adding stabilizers like BHT (butylated hydroxytoluene, 0.1% w/w) or molecular sieves (3Å) to adsorb moisture further enhances stability. Regular monitoring via HPLC (C18 column, acetonitrile:water mobile phase) or FTIR (tracking aldehyde C=O stretches at ~1700 cm⁻¹) ensures batch integrity .

How can computational chemistry predict the reactivity of (Z)-3-(dimethylamino)-2-methoxyacrylaldehyde in Michael addition reactions?

Methodological Answer:
Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) model the electron density distribution and frontier molecular orbitals (HOMO/LUMO). The LUMO of the α,β-unsaturated aldehyde indicates electrophilic sites, guiding predictions of nucleophilic attack regioselectivity. Solvent effects (e.g., polarizable continuum models) refine reactivity profiles in different media. Comparative studies with (E)-isomers reveal steric and electronic differences impacting reaction kinetics, as validated for analogous systems .

What experimental approaches resolve contradictions in reported solubility data for this compound?

Methodological Answer:
Discrepancies often arise from solvent purity, temperature, and measurement techniques. Standardize protocols by:

• Using USP-grade solvents.
• Conducting gravimetric analysis (saturation at 25°C ± 0.1°C with stirring for 24 hrs).
• Validating via UV-Vis spectroscopy (calibration curve at λ_max ~270 nm).
  Meta-analysis of existing data (e.g., Hansen solubility parameters) identifies outliers and establishes consensus values .

How does the methoxy group influence the compound’s electronic properties compared to non-substituted analogs?

Methodological Answer:
The electron-donating methoxy group increases electron density at the β-carbon, enhancing electrophilicity. Cyclic voltammetry (scan rate 100 mV/s, Ag/AgCl reference) reveals a lower reduction potential (–1.2 V vs –1.5 V for non-methoxy analogs), confirming heightened reactivity. IR spectroscopy shows a redshift in C=O stretches (1720 → 1705 cm⁻¹), corroborating conjugation effects. Comparative DFT studies quantify these electronic perturbations .

What kinetic studies are essential to optimize reaction conditions for this compound in heterocyclic synthesis?

Methodological Answer:
Pseudo-first-order kinetics under varying temperatures (25–60°C) and catalyst loads (e.g., pyrrolidine for aldol reactions) identify rate-determining steps. Arrhenius plots ($k$ vs $1/T$) yield activation energies, guiding temperature optimization. In-line FTIR or ReactIR monitors intermediate formation in real time, enabling rapid condition adjustments. For example, a half-life ($t_{1/2}$) <30 min at 40°C suggests efficient catalysis .

How can researchers address challenges in chromatographic separation of (Z)- and (E)-isomers?

Methodological Answer:
Use chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) with normal-phase solvents (hexane:isopropanol, 95:5). Adjusting column temperature (5–10°C) improves resolution. Alternatively, derivatization with chiral auxiliaries (e.g., (R)-BINOL) creates diastereomers separable on standard silica columns. LC-MS with a QTOF detector confirms purity (>99%) via exact mass analysis .

What role does this compound play in synthesizing bioactive molecules, and how is its efficacy validated?

Methodological Answer:
As a Michael acceptor, it participates in cycloadditions to form pyrrole or indole derivatives. Validate bioactivity via:

• Enzyme assays: IC₅₀ determination against target enzymes (e.g., kinases) using fluorescence-based substrates.
• Cellular uptake studies: LC-MS quantification in lysates after incubation.
• Molecular docking: AutoDock Vina predicts binding affinities to therapeutic targets (e.g., EGFR), corroborated by SPR (surface plasmon resonance) .

How do steric effects from the dimethylamino group influence reaction pathways in multicomponent reactions?

Methodological Answer:
Steric bulk directs regioselectivity in reactions like Ugi or Passerini. Competitive experiments with less hindered analogs (e.g., replacing dimethylamino with NH₂) reveal slower kinetics for bulky substrates. Transition-state modeling (DFT) visualizes steric clashes, while NOESY NMR maps spatial interactions in intermediates .